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Compound of Interest

Compound Name: Acid Brown 14

Cat. No.: B1668934 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of the synthetic dye C.I. 20195, also known as Acid Brown 14. The information is

intended for researchers, scientists, and professionals in drug development and related fields

who require a detailed understanding of this compound.

Chemical Identity and Structure
C.I. 20195 is a disodium salt of a complex aromatic sulfonic acid. Its chemical identity is well-

established, and it is classified as an acid dye.

Table 1: Chemical Identifiers for C.I. 20195

Identifier Value

C.I. Name 20195

Common Name Acid Brown 14

CAS Number 5850-16-8[1]

Molecular Formula C₂₆H₁₆N₄Na₂O₈S₂[1][2]

Synonyms

Echt Brown, Brown RD, Acid Brown RX, Fenazo

Brown N, Acid Brown GR, Acid Leather Brown

RD[3][4]
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Physicochemical Properties
The physicochemical properties of C.I. 20195 are crucial for understanding its behavior in

various applications, from dyeing textiles to its potential use in scientific research.

Table 2: Summary of Physicochemical Data for C.I. 20195

Property Value Source

Molar Mass 622.54 g/mol [1][2]

Appearance Red-brown powder [2]

Density 1.744 g/cm³ (at 20℃) [1][2]

Water Solubility 1.55 g/L (at 20℃) [1][2]

Vapor Pressure 0.001 Pa (at 25℃) [1][2]

Melting Point Not Available [3]

Boiling Point Not Available [3]

Solubility Profile
C.I. 20195 is soluble in water, forming an orange-brown solution.[3][4] It is slightly soluble in

ethanol, resulting in a yellow-brown solution.[3][4] The presence of strong acids or bases

significantly alters its appearance in aqueous solutions. The addition of strong sulfuric acid to a

water solution of C.I. 20195 deepens the color to red, which turns yellow-brown upon dilution.

[3][4] Adding strong hydrochloric acid results in a yellow-brown color, while a thick sodium

hydroxide solution yields a red-wine color.[3][4]

Experimental Protocols
Detailed experimental data for the determination of all physicochemical properties of C.I. 20195

are not widely published. However, standard methodologies for characterizing similar acid dyes

are well-established.

Determination of Solubility
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A standard protocol for determining the solubility of a dye like C.I. 20195 involves the static

analytical method.

Sample Preparation Equilibration Analysis

Weigh excess C.I. 20195 Add to a known volume of solvent Stir at constant temperature Allow undissolved solid to settle Take an aliquot of the supernatant Determine concentration (e.g., by UV-Vis) Calculate solubility

Click to download full resolution via product page

Figure 1: Workflow for Solubility Determination.

Spectral Analysis
The spectral properties of C.I. 20195 can be determined using standard spectroscopic

techniques.

UV-Visible Spectroscopy: A solution of the dye is prepared in a suitable solvent (e.g., water

or ethanol), and its absorbance is measured across the ultraviolet and visible range to

determine the wavelength of maximum absorbance (λmax).

Infrared (IR) Spectroscopy: A sample of the solid dye is analyzed to identify the characteristic

functional groups present in the molecule.
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Figure 2: General Workflow for Spectral Analysis.

Stability Studies
Stability testing is crucial to determine the shelf-life and degradation pathways of C.I. 20195

under various environmental conditions.[5]

Table 3: Typical Conditions for Stability Testing of Dyes

Condition Parameters Purpose

Thermal Stability
Elevated temperatures (e.g.,

40°C, 60°C)

To assess the effect of heat on

degradation.

Photostability
Exposure to UV and visible

light
To determine light sensitivity.

pH Stability
Storage in buffers of varying

pH

To evaluate stability in acidic,

neutral, and basic conditions.
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The stability of the dye is typically monitored by a stability-indicating analytical method, such as

High-Performance Liquid Chromatography (HPLC), which can separate the parent compound

from its degradation products.[6]

Potential Signaling Pathway Interactions
(Hypothetical)
As a synthetic dye, C.I. 20195 is not designed to interact with biological signaling pathways.

However, like many small organic molecules, it has the potential to interact with biological

systems, particularly at high concentrations. Any such interactions would need to be

investigated through dedicated toxicological and pharmacological studies. A hypothetical

workflow for investigating such interactions is presented below.

In Vitro Screening In Vivo Studies

Data Analysis

Cell-based Assays

Identify Potential Targets

Enzyme Inhibition Assays Receptor Binding Assays Animal Models

Elucidate Mechanism of Action

Toxicology Studies

Click to download full resolution via product page

Figure 3: Hypothetical Workflow for Investigating Biological Activity.

Conclusion
C.I. 20195 is a well-characterized acid dye with defined physicochemical properties. While

specific experimental data for some parameters like melting point and detailed spectral

analyses are not readily available in public databases, its fundamental properties such as

molecular structure, molar mass, and solubility are known. The provided experimental protocols

outline standard methods for a more in-depth characterization. For researchers and

professionals, this guide serves as a foundational resource for understanding and utilizing C.I.
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20195 in their work. Further investigation into its biological interactions would be necessary to

ascertain any potential pharmacological or toxicological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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